Cas no 1880969-10-7 (2-Fluoro-2-(3,4,5-trifluorophenyl)acetic acid)

• Product name: 2-Fluoro-2-(3,4,5-trifluorophenyl)acetic acid
• CAS No: 1880969-10-7
• MF: C₈H₄F₄O₂
• MW: 208.109776496887
• CID: 5742110
• PubChem ID: 53435110

2-Fluoro-2-(3,4,5-trifluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1880969-10-7
• 2-fluoro-2-(3,4,5-trifluorophenyl)aceticacid
• 2-fluoro-2-(3,4,5-trifluorophenyl)acetic acid
• EN300-1138816
• Benzeneacetic acid, α,3,4,5-tetrafluoro-
• 2-Fluoro-2-(3,4,5-trifluorophenyl)acetic acid

• Inchi： 1S/C8H4F4O2/c9-4-1-3(6(11)8(13)14)2-5(10)7(4)12/h1-2,6H,(H,13,14)
• InChI Key： QUMWFOXEJBPGQR-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=C(C(=C(C=1)F)F)F

Computed Properties

• Exact Mass: 208.01474201g/mol
• Monoisotopic Mass: 208.01474201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.533±0.06 g/cm3(Predicted)
• Boiling Point: 254.1±35.0 °C(Predicted)
• pka: 1.69±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Fluoro-2-(3,4,5-trifluorophenyl)acetic acid

Recent Advances in the Study of 2-Fluoro-2-(3,4,5-trifluorophenyl)acetic acid (CAS: 1880969-10-7)

2-Fluoro-2-(3,4,5-trifluorophenyl)acetic acid (CAS: 1880969-10-7) is a fluorinated phenylacetic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluorophenyl and fluoroacetic acid moieties, has shown promising potential in various applications, including drug development, medicinal chemistry, and agrochemical research. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of growing interest among researchers.

The synthesis of 2-Fluoro-2-(3,4,5-trifluorophenyl)acetic acid has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Fluorine Chemistry (2023) detailed a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. This method not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. The structural elucidation of the compound, confirmed via NMR and X-ray crystallography, has provided valuable insights into its conformational stability and reactivity.

In the realm of medicinal chemistry, 2-Fluoro-2-(3,4,5-trifluorophenyl)acetic acid has been investigated as a key intermediate in the development of novel therapeutic agents. Its fluorinated structure imparts enhanced metabolic stability and bioavailability, making it an attractive scaffold for drug design. Recent research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its role as a precursor in the synthesis of potent enzyme inhibitors targeting inflammatory pathways. The compound's ability to modulate enzyme activity has been attributed to its electron-withdrawing fluorine atoms, which influence the binding affinity and selectivity of the resulting inhibitors.

Furthermore, the agrochemical potential of 2-Fluoro-2-(3,4,5-trifluorophenyl)acetic acid has been explored in recent studies. Its derivatives have demonstrated significant herbicidal and fungicidal activities, as reported in Pest Management Science (2023). The compound's mode of action involves the disruption of key metabolic pathways in target organisms, offering a promising avenue for the development of next-generation agrochemicals. Researchers have also noted its low toxicity profile, which aligns with the growing demand for environmentally friendly pest control solutions.

In conclusion, 2-Fluoro-2-(3,4,5-trifluorophenyl)acetic acid (CAS: 1880969-10-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its optimized synthesis, structural insights, and diverse biological activities underscore its potential as a key player in drug discovery and agrochemical innovation. Future research directions may include further exploration of its mechanistic pathways, expansion of its derivative library, and evaluation of its clinical and agricultural applications. The ongoing advancements in this field highlight the compound's significance and the need for continued investigation.